2,3,4,5-tetrabromo-6-{[(3-ethylphenyl)amino]carbonyl}benzoic acid

• IUPAC Name: 2,3,4,5-tetrabromo-6-[(3-ethylphenyl)carbamoyl]benzoic acid
• InChI: InChI=1S/C16H11Br4NO3/c1-2-7-4-3-5-8(6-7)21-15(22)9-10(16(23)24)12(18)14(20)13(19)11(9)17/h3-6H,2H2,1H3,(H,21,22)(H,23,24)
• InChI Key: WNZWDMCSFABVQI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)C2=C(C(=C(C(=C2Br)Br)Br)Br)C(=O)O
• Molecular Formula: C16H11Br4NO3
• Molecular Weight: 584.9 g/mol

Description

2,3,4,5-tetrabromo-6-{[(3-ethylphenyl)amino]carbonyl}benzoic acid, also known as TBB, is a chemical compound that has been extensively studied for its potential use as a tool for scientific research. TBB is a selective inhibitor of protein kinase CK2, an enzyme that plays a crucial role in many cellular processes, including cell growth, differentiation, and apoptosis.

Mechanism of Action

2,3,4,5-tetrabromo-6-{[(3-ethylphenyl)amino]carbonyl}benzoic acid selectively inhibits protein kinase CK2 by binding to its ATP-binding site and preventing ATP from binding. This results in the inhibition of CK2-mediated phosphorylation of its substrates, leading to the disruption of various cellular processes that are regulated by CK2.
Biochemical and Physiological Effects:
2,3,4,5-tetrabromo-6-{[(3-ethylphenyl)amino]carbonyl}benzoic acid has been shown to have various biochemical and physiological effects. In cancer cells, 2,3,4,5-tetrabromo-6-{[(3-ethylphenyl)amino]carbonyl}benzoic acid has been shown to induce apoptosis and inhibit cell growth. In addition, 2,3,4,5-tetrabromo-6-{[(3-ethylphenyl)amino]carbonyl}benzoic acid has been shown to inhibit the growth of Plasmodium falciparum, the parasite that causes malaria. 2,3,4,5-tetrabromo-6-{[(3-ethylphenyl)amino]carbonyl}benzoic acid has also been shown to have neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,3,4,5-tetrabromo-6-{[(3-ethylphenyl)amino]carbonyl}benzoic acid as a research tool is its selectivity for protein kinase CK2. This allows researchers to study the role of CK2 in various cellular processes without affecting other kinases. However, 2,3,4,5-tetrabromo-6-{[(3-ethylphenyl)amino]carbonyl}benzoic acid has some limitations as a research tool. For example, 2,3,4,5-tetrabromo-6-{[(3-ethylphenyl)amino]carbonyl}benzoic acid has been shown to have off-target effects on other enzymes, such as protein kinase CK1 and casein kinase 1. In addition, 2,3,4,5-tetrabromo-6-{[(3-ethylphenyl)amino]carbonyl}benzoic acid's ability to inhibit CK2-mediated phosphorylation of its substrates may not accurately reflect the physiological role of CK2 in vivo.

Future Directions

There are several future directions for research on 2,3,4,5-tetrabromo-6-{[(3-ethylphenyl)amino]carbonyl}benzoic acid. One area of research could be the development of more selective inhibitors of CK2 that do not have off-target effects. Another area of research could be the investigation of the role of CK2 in various diseases, including cancer and infectious diseases. Furthermore, 2,3,4,5-tetrabromo-6-{[(3-ethylphenyl)amino]carbonyl}benzoic acid could be used as a tool to study the role of CK2 in the development of drug resistance in cancer cells. Overall, 2,3,4,5-tetrabromo-6-{[(3-ethylphenyl)amino]carbonyl}benzoic acid has the potential to be a valuable tool for scientific research in various fields.

Synthesis Methods

The synthesis of 2,3,4,5-tetrabromo-6-{[(3-ethylphenyl)amino]carbonyl}benzoic acid involves the reaction of 2,3,4,5-tetrabromobenzoic acid with N-(3-ethylphenyl)glycine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is purified by recrystallization to obtain 2,3,4,5-tetrabromo-6-{[(3-ethylphenyl)amino]carbonyl}benzoic acid in its pure form.

Scientific Research Applications

2,3,4,5-tetrabromo-6-{[(3-ethylphenyl)amino]carbonyl}benzoic acid has been used as a research tool in various fields, including cancer research, neurobiology, and infectious diseases. 2,3,4,5-tetrabromo-6-{[(3-ethylphenyl)amino]carbonyl}benzoic acid's ability to selectively inhibit protein kinase CK2 has made it a valuable tool for studying the role of CK2 in various cellular processes. For example, 2,3,4,5-tetrabromo-6-{[(3-ethylphenyl)amino]carbonyl}benzoic acid has been used to study the role of CK2 in the regulation of the cell cycle, apoptosis, and DNA repair. In addition, 2,3,4,5-tetrabromo-6-{[(3-ethylphenyl)amino]carbonyl}benzoic acid has been used to investigate the role of CK2 in the development of cancer and the progression of infectious diseases such as malaria.